Cas no 2171689-58-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidopropanoic acid
• CAS No: 2171689-58-8
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6484437
• PubChem ID: 165517528
• Update Time: 2025-05-23

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidopropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxy-N-methylbutanamido]propanoic acid
• EN300-1502795
• 2171689-58-8

• Inchi： 1S/C24H28N2O6/c1-26(13-11-22(27)28)23(29)21(12-14-31-2)25-24(30)32-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,25,30)(H,27,28)
• InChI Key： RRNLSUGVATXWJR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCC(=O)O)=O)CCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidopropanoic acid

Recent Advances in the Study of 2171689-58-8 and 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidopropanoic Acid

The chemical compound 2171689-58-8 and its derivative, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidopropanoic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and targeted drug delivery systems. This research brief aims to summarize the latest findings related to these compounds, highlighting their structural characteristics, synthetic pathways, and biological activities.

Recent studies have focused on the synthesis and optimization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidopropanoic acid, a derivative of 2171689-58-8. The compound's unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxy-N-methylbutanamido moiety, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity levels when using this derivative in the synthesis of complex peptides, underscoring its utility in pharmaceutical manufacturing.

In addition to its synthetic applications, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidopropanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. While further research is needed to fully elucidate its mechanism of action, these findings open new avenues for the development of anti-inflammatory agents.

The stability and pharmacokinetic properties of 2171689-58-8 and its derivatives have also been a subject of recent investigation. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize these compounds and assess their stability under various physiological conditions. Results indicate that 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidopropanoic acid demonstrates favorable stability profiles, making it a promising candidate for further preclinical evaluation.

Looking ahead, researchers are exploring the potential of these compounds in targeted drug delivery systems. The Fmoc group, in particular, offers opportunities for conjugation with other bioactive molecules, enabling the design of multifunctional therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the ongoing research on 2171689-58-8 and 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidopropanoic acid highlights their significance in modern drug discovery. Their versatile applications in peptide synthesis, enzyme inhibition, and drug delivery underscore the need for continued investigation. Future studies should focus on optimizing their synthetic routes, expanding their biological activity profiles, and evaluating their safety and efficacy in vivo.